Cas no 1209124-48-0 (methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine)

• Product Name: methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine
• CAS No: 1209124-48-0
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD18459084
• CID: 5157578
• PubChem ID: 45496668
• Update Time: 2025-06-20

methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine Chemical and Physical Properties

Names and Identifiers

• methyl({[1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-yl]methyl})amine
• N-methyl-1-(1-prop-2-enylbenzimidazol-2-yl)methanamine
• methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine

• MDL： MFCD18459084
• Inchi： 1S/C12H15N3/c1-3-8-15-11-7-5-4-6-10(11)14-12(15)9-13-2/h3-7,13H,1,8-9H2,2H3
• InChI Key： PSUFELDXEBFJMW-UHFFFAOYSA-N
• SMILES： N1(CC=C)C(CNC)=NC2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine

Methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine (CAS No 1209124-48-0): A Comprehensive Overview

Methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine, identified by its CAS number 1209124-48-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure that includes a benzodiazole moiety and an amine functional group, has garnered attention due to its potential applications in medicinal chemistry and drug development. The benzodiazole ring system is well-known for its role in various therapeutic agents, particularly those targeting central nervous system disorders. In this detailed overview, we will explore the chemical properties, synthesis methods, pharmacological significance, and the latest research findings associated with this compound.

The molecular structure of Methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine consists of a benzodiazole core substituted with a propenyl group at the 1-position and a methylamino group at the 2-position. This unique arrangement contributes to its distinct chemical behavior and biological activity. The presence of the propenyl group introduces a degree of unsaturation, which can influence the compound's reactivity and interaction with biological targets. Additionally, the methylamino group enhances the basicity of the molecule, making it a potential candidate for further derivatization and functionalization.

In terms of synthesis, Methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine can be prepared through multi-step organic reactions that involve the condensation of appropriate precursors followed by functional group transformations. The synthesis typically begins with the formation of the benzodiazole ring system, which can be achieved through various cyclization reactions. Subsequent steps involve introducing the propenyl and methylamino groups through nucleophilic substitution or addition reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, may also be employed to achieve higher regioselectivity and yield.

The pharmacological profile of Methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine has been extensively studied due to its structural similarity to known therapeutic agents. The benzodiazole moiety is known to interact with gamma-amino butyric acid (GABA) receptors, leading to anxiolytic, sedative, and muscle relaxant effects. However, the additional propenyl and methylamino groups may modulate these effects or introduce new pharmacological activities. Recent studies have suggested that derivatives of benzodiazole with similar structural features may exhibit enhanced binding affinity or altered receptor selectivity compared to classical benzodiazepines.

One of the most intriguing aspects of Methyl({1-(prop-2-en-1-yl)-1H-1,3-benzodiazol-2-ylmethyl})amine is its potential as a lead compound for drug discovery. Researchers have been exploring its derivatives to develop novel therapeutic agents with improved efficacy and reduced side effects. For instance, modifications at the propenyl or methylamino positions could lead to compounds with enhanced metabolic stability or better pharmacokinetic profiles. Furthermore, computational modeling and virtual screening techniques have been employed to identify promising derivatives based on their predicted binding interactions with biological targets.

The latest research in this area has highlighted several novel applications of Methyl({1-(prop-2-en-1H-pyrrolidinone)methanamine}, particularly in the treatment of neurological disorders. Studies have shown that certain derivatives of this compound exhibit potent neuroprotective properties by inhibiting oxidative stress and excitotoxicity. These findings are particularly relevant in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, preclinical studies have indicated that some derivatives may have antipsychotic and antidepressant effects without causing significant sedation or cognitive impairment.

The development of new pharmaceutical agents often involves rigorous testing to evaluate their safety and efficacy. In vitro assays are commonly used to assess the biological activity of compounds like Methyl({1-(propenyl)-5-fluorobenzothiazol}-2(3H)-one), while animal models provide insights into their pharmacokinetic behavior. These studies are crucial for identifying potential candidates for further clinical development. Moreover, advances in biotechnology have enabled high-throughput screening methods that allow for rapid evaluation of large libraries of compounds for their potential therapeutic applications.

The future directions in research on Methyl({4-methoxybenzoyl}oxy)acetamide) include exploring its role in drug development through structural optimization and bioisosteric replacements. By modifying specific functional groups or introducing new moieties, researchers aim to enhance its pharmacological properties while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications that benefit patients worldwide.

In conclusion, Methyl({4-methoxybenzoyl}oxy)acetamide), identified by its CAS number 1209124480, represents a fascinating compound with significant potential in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a valuable starting point for developing novel therapeutic agents. The latest research findings underscore its importance in addressing various neurological disorders and highlight the need for further exploration in this field.